1-[3-(3-Fluorophenyl)-2,1-benzisoxazol-5-yl]-1-ethanone

• IUPAC Name: 1-[3-(3-fluorophenyl)-2,1-benzoxazol-5-yl]ethanone
• InChI: InChI=1S/C15H10FNO2/c1-9(18)10-5-6-14-13(8-10)15(19-17-14)11-3-2-4-12(16)7-11/h2-8H,1H3
• InChI Key: FTFKSPMNZBTEOQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(ON=C2C=C1)C3=CC(=CC=C3)F
• Molecular Formula: C15H10FNO2
• DSSTOX Substance ID: DTXSID001320601
• Molecular Weight: 255.24 g/mol
• Solubility: 6.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 383147-36-2

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-[3-(3-Fluorophenyl)-2,1-benzisoxazol-5-yl]-1-ethanone” include its molecular weight, which is 255.25.

Scientific Research Applications

Metabolism and Pharmacokinetics

1-[3-(3-Fluorophenyl)-2,1-benzisoxazol-5-yl]-1-ethanone and its derivatives have been extensively studied in the context of metabolism and pharmacokinetics. For instance, a novel compound, SB-649868, which is an orexin 1 and 2 receptor antagonist, has been investigated for its disposition and metabolism in humans. The study revealed that the compound and its metabolites, including an unusual hemiaminal metabolite resulting from oxidation of the benzofuran ring and subsequent rearrangement, were the principal circulating components in plasma extracts. The compound was extensively metabolized, with principal routes involving oxidation of the benzofuran ring (Renzulli et al., 2011).

Diagnostic Imaging

Compounds structurally related to this compound have been used in diagnostic imaging. For example, 11C-CS1P1, a radiotracer targeting the sphingosine-1-phosphate receptor (S1PR) 1, was evaluated for safety, dosimetry, and characteristics in human participants. The tracer binds S1PR1 with high specificity and has shown promise in animal models of inflammatory diseases. The study supported the safety of 11C-CS1P1 for evaluating inflammation in human clinical populations (Brier et al., 2022).

Safety and Hazards

The safety data sheet for a similar compound, “3-(3-Fluorophenyl)propionic acid”, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation.